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Compound of Interest

Compound Name: Cdk2-IN-23

Cat. No.: B12362541 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Cdk2-IN-23, a potent and selective kinase inhibitor. The following procedural guidance is

intended to ensure the safe and effective use of this compound in a laboratory setting.

Safety and Personal Protective Equipment (PPE)
Given the high potency of Cdk2-IN-23 (IC50 = 0.29 nM), it is imperative to handle this

compound with appropriate caution to minimize exposure.[1] While a specific, detailed Safety

Data Sheet (SDS) with quantitative toxicological data for Cdk2-IN-23 is not publicly available,

general safety precautions for potent small molecule kinase inhibitors should be strictly

followed. These compounds are often classified with potential hazards such as acute toxicity if

swallowed and may cause genetic defects.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves (double

gloving recommended).

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect eyes from splashes

or airborne particles.

Body Protection
A lab coat or a chemically

resistant gown.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required when

handling the solid compound

or preparing stock solutions.

To prevent inhalation of the

powdered compound.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage. Cdk2-IN-23 is typically supplied as

a solid. For long-term storage, the solid compound should be stored at -20°C for up to 3 years.

Stock Solution Preparation:

Stock solutions should be prepared in a fume hood. Cdk2-IN-23 is soluble in DMSO.[1]

Storage Temperature Shelf Life of Stock Solution

-80°C 6 months

-20°C 1 month

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

single-use volumes.

Experimental Workflow for Cell-Based Assays
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The following diagram outlines a typical workflow for utilizing Cdk2-IN-23 in a cell-based assay.
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Preparation Treatment Analysis

Start

Prepare Cdk2-IN-23 Stock Solution (in fume hood)

Culture and Seed Cells

Prepare Working Dilutions Treat Cells with Cdk2-IN-23 Incubate for Desired Time Perform Cell-Based Assay (e.g., Proliferation, Cell Cycle Analysis) Data Analysis End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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